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Compound of Interest

Compound Name: 0SS 128167
Cat. No.: B15608599
Get Quote

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide for utilizing OSS_128167, a selective
inhibitor of Sirtuin 6 (SIRT6), in cell culture experiments. The information compiled here is
intended to facilitate research into the biological roles of SIRT6 and the therapeutic potential of
its inhibition.

Introduction

OSS_128167 is a potent and selective small molecule inhibitor of SIRT6, a member of the
sirtuin family of NAD+-dependent protein deacetylases.[1][2] SIRT6 plays a crucial role in
various cellular processes, including DNA repair, metabolism, and inflammation, primarily
through the deacetylation of histone H3 at lysine 9 (H3K9ac) and other non-histone protein
targets.[3][4] By inhibiting SIRT6, OSS_128167 serves as a valuable tool to investigate the
downstream effects of SIRT6 inactivation and to explore its potential in therapeutic areas such
as oncology and virology.[5][6]

Mechanism of Action
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OSS_128167 selectively inhibits the enzymatic activity of SIRT6. This inhibition leads to an
increase in the acetylation of its substrates, most notably H3K9.[2][7] The hyperacetylation of

H3K9 can alter gene expression, leading to various cellular responses. For instance, increased

H3K9 acetylation at the promoters of

specific genes can modulate their transcription.[4]

OSS_128167 has demonstrated greater selectivity for SIRT6 over other sirtuins like SIRT1 and

SIRT2.[1][7]

A key downstream effect of SIRT6 inhibition by OSS_128167 is the modulation of the PI3K/Akt
signaling pathway, which is implicated in cell survival and proliferation.[3] Furthermore,

0OSS_128167 has been shown to restrict Hepatitis B Virus (HBV) transcription and replication

by targeting the transcription factor Peroxisome Proliferator-Activated Receptors o (PPARQ).[6]
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Caption: Mechanism of OSS_128167 action on the SIRT6 signaling pathway.

Quantitative Data

The following tables summarize the key quantitative parameters of OSS_128167 from various
in vitro studies.

Table 1: IC50 Values of OSS 128167

Target IC50 (pM) Source
SIRT6 89 [11(21(7]
SIRT1 1578 [1112]07]
SIRT2 751 [1]12]07]

Table 2: Recommended Working Concentrations and Incubation Times in Cell Culture
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Experimental Protocols
Preparation of OSS_128167 Stock Solution

Materials:

e OSS_ 128167 powder

o Dimethyl sulfoxide (DMSO), cell culture grade
 Sterile microcentrifuge tubes

Protocol:

» Based on the manufacturer's instructions, OSS_128167 is soluble in DMSO.[9] For example,
to prepare a 10 mM stock solution, dissolve 3.66 mg of OSS_128167 (Molecular Weight:
366.32 g/mol ) in 1 mL of DMSO.[7]

» Vortex thoroughly to ensure complete dissolution. Gentle warming or sonication may be used

if necessary.[10]

 Aliquot the stock solution into sterile microcentrifuge tubes to avoid repeated freeze-thaw

cycles.

o Store the stock solution at -20°C for up to one month or at -80°C for longer-term storage (up
to one year).[1][9]

General Cell Culture Treatment Protocol

This protocol provides a general workflow for treating adherent cells with OSS_128167.
Specific parameters such as cell seeding density, treatment concentration, and incubation time
should be optimized for each cell line and experimental objective.
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General Workflow for OSS_ 128167 Cell Treatment
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Caption: A generalized workflow for treating cultured cells with OSS_128167.
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Materials:

Cultured cells in appropriate vessels (e.g., 6-well plates)
Complete cell culture medium

OSS 128167 stock solution

Vehicle control (e.g., DMSO)

Phosphate-buffered saline (PBS)

Protocol:

Cell Seeding: Seed cells at a density that will ensure they are in the exponential growth
phase and have not reached confluency at the time of harvesting. For example, plate 4 x
10”5 BxPC3 cells per well in a 6-well plate and allow them to adhere for 24 hours.[7]

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the
OSS_128167 stock solution. Dilute the stock solution to the desired final concentration in
fresh, pre-warmed complete cell culture medium. Prepare a vehicle control medium
containing the same final concentration of DMSO as the highest concentration of
OSS_128167 used.

Treatment: Carefully aspirate the old medium from the cell culture plates. Wash the cells
once with sterile PBS, if necessary. Add the prepared medium containing OSS_128167 or
the vehicle control to the respective wells.

Incubation: Return the cells to the incubator and culture for the desired period (e.g., 18 to 96
hours, depending on the assay).[1][7]

Downstream Analysis: Following incubation, harvest the cells for downstream applications
such as Western blotting for H3K9ac levels, gPCR for gene expression analysis, or cell
viability assays.

Protocol for Assessing H3K9 Acetylation by Western
Blot
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Materials:

Treated and control cell lysates

Protein quantification assay (e.g., BCA assay)

SDS-PAGE gels and running buffer

Transfer apparatus and membranes (e.g., PVDF)

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
Primary antibodies: anti-acetyl-H3K9 and anti-total Histone H3
HRP-conjugated secondary antibody

Chemiluminescent substrate

Protocol:

Protein Extraction and Quantification: After treatment with OSS_128167, lyse the cells in a
suitable lysis buffer containing protease and phosphatase inhibitors. Quantify the protein
concentration of each lysate.

SDS-PAGE and Transfer: Load equal amounts of protein from each sample onto an SDS-
PAGE gel. Separate the proteins by electrophoresis and then transfer them to a PVDF
membrane.

Immunoblotting:

o

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary antibody against acetyl-H3K9 (diluted according

[¢]

to the manufacturer's recommendation) overnight at 4°C.

Wash the membrane three times with TBST.

[¢]

[¢]

Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
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o Wash the membrane three times with TBST.

+ Detection: Apply the chemiluminescent substrate and visualize the protein bands using an
appropriate imaging system.

+ Normalization: Strip the membrane and re-probe with an antibody against total Histone H3
as a loading control to normalize the levels of acetylated H3K9.

Concluding Remarks

OSS_128167 is a critical research tool for elucidating the functions of SIRT6. The protocols
and data presented here provide a foundation for designing and executing experiments to
investigate the impact of SIRT6 inhibition on various cellular processes. As with any
experimental system, it is crucial to perform appropriate dose-response and time-course
studies to determine the optimal conditions for your specific cell line and research question.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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